6-({2-[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]propanoyl}amino)hexanoic acid

• Molecular Formula: C22H27NO6
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 6-[2-[(7-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-9-yl)oxy]propanoylamino]hexanoic acid
• InChI: InChI=1S/C22H27NO6/c1-13-11-17(20-15-7-6-8-16(15)22(27)29-18(20)12-13)28-14(2)21(26)23-10-5-3-4-9-19(24)25/h11-12,14H,3-10H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: MMALLEVOGHZDKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCC3)C(=O)O2)C(=C1)OC(C)C(=O)NCCCCCC(=O)O

Description

6-({2-[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]propanoyl}amino)hexanoic acid is a high-purity synthetic compound intended for research and development purposes. This molecule features a complex structure combining a cyclopenta[c]chromen core with a hexanoic acid linker, suggesting potential as a key intermediate in organic synthesis or for the development of novel pharmacologically active molecules. Its structural framework is characteristic of compounds investigated for modulating various enzymatic pathways. Researchers can utilize this chemical in exploratory studies, including but not limited to, enzyme inhibition assays, receptor binding studies, and as a precursor for the synthesis of more complex chemical entities. The product is accompanied with a Certificate of Analysis to ensure batch-to-batch consistency and quality. This product is labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should conduct all necessary safety assessments and handle the material in accordance with their institution's laboratory safety protocols. The molecular formula is C35H48N6O8 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-({2-[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]propanoyl}amino)hexanoic acid typically involves multiple stepsSpecific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as recrystallization and chromatography are often employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions

6-({2-[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]propanoyl}amino)hexanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially changing the compound’s reactivity and applications.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

Structure and Composition

This compound consists of a hexanoic acid backbone with a chromen moiety, which contributes to its biological activity. The structural formula can be represented as:

$$\text{C}_{17}\text{H}_{25}\text{N}\text{O}_4$$

Medicinal Chemistry

6-({2-[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]propanoyl}amino)hexanoic acid has shown promise in medicinal applications:

• Anti-inflammatory Properties : Studies indicate that compounds with similar structures exhibit anti-inflammatory effects by inhibiting specific pathways involved in inflammation .
• Anticancer Activity : Research has demonstrated that derivatives of this compound can inhibit cancer cell proliferation, particularly in breast cancer and other malignancies .

Biological Research

The compound is being investigated for its interactions with various biological targets:

• Biomolecular Interactions : It may interact with enzymes and receptors involved in cellular signaling pathways, potentially modulating their activity .
• Cell Viability Studies : In vitro studies have assessed its effects on different cancer cell lines, showing varying degrees of cytotoxicity depending on the structure .

Material Science

In material science, this compound can serve as a precursor for synthesizing novel materials:

• Polymerization Studies : Its unique structure allows it to be used in creating polymers with specific mechanical and thermal properties.
• Nanotechnology Applications : Potential applications in drug delivery systems are being explored due to its ability to form nanoparticles that can encapsulate therapeutic agents .

Case Study 1: Anticancer Activity

A study evaluated the anticancer properties of a series of compounds related to 6-({2-[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]propanoyl}amino)hexanoic acid. The results indicated that several derivatives exhibited IC50 values ranging from 1.9 to 7.52 μg/mL against HCT116 (colon cancer) and MCF7 (breast cancer) cell lines . This highlights the potential for developing new anticancer agents based on this molecular framework.

Case Study 2: Anti-inflammatory Mechanisms

Research focusing on anti-inflammatory mechanisms demonstrated that similar compounds could inhibit pro-inflammatory cytokines in vitro. This suggests that 6-({2-[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]propanoyl}amino)hexanoic acid might be effective in treating conditions characterized by chronic inflammation .

Mechanism of Action

The mechanism of action of 6-({2-[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]propanoyl}amino)hexanoic acid involves its interaction with specific molecular targets and pathways. These interactions can modulate various biological processes, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The following compounds share key structural motifs with the target compound, differing primarily in substituent placement, chain length, or functional groups:

Compound A : 6-[[(2R)-2-(3,4-Dimethyl-2-oxochromen-7-yl)oxypropanoyl]amino]hexanoic acid ()

• Key Differences :
  • Chromen ring substituents: 3,4-dimethyl vs. 7-methyl in the target compound.
  • Oxygen linkage position: 7 vs. 9 in the target compound.
• The stereochemistry (R-configuration) in Compound A may influence chiral recognition in biological systems .

Compound B : 2-[(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]propanoic acid ()

• Key Differences: Chromen substitution: Methyl at position 6 vs. 7 in the target compound. Chain structure: Propanoic acid directly linked vs. a hexanoic acid spacer in the target compound.
• Impact :
  • Shorter chain length reduces lipophilicity (logP) compared to the target compound.
  • Positional isomerism may lead to divergent reactivity or metabolic stability .

Compound C : 2-[(8-Hexyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]propanoic acid ()

• Key Differences: Substituent: Hexyl group at position 8 vs. methyl at position 7 in the target compound. Chain length: Propanoic acid vs. hexanoic acid.
• The absence of an aminohexanoic acid spacer may limit solubility in aqueous media .

Physicochemical and Structural Data Comparison

Property	Target Compound	Compound A	Compound B	Compound C
Molecular Formula	C₂₀H₂₅NO₆ (estimated)	C₂₀H₂₅NO₆	C₁₆H₁₆O₅	C₂₁H₂₆O₅
Chromen Substituents	7-Methyl, 4-oxo	3,4-Dimethyl, 2-oxo	6-Methyl, 4-oxo	8-Hexyl, 4-oxo
Side Chain	Hexanoic acid (6C) + propanoyl-amino linkage	Hexanoic acid (6C) + propanoyl	Propanoic acid (3C)	Propanoic acid (3C)
Key Functional Groups	Ether, amide, carboxylic acid	Ether, amide, carboxylic acid	Ether, carboxylic acid	Ether, carboxylic acid
Theoretical logP	~2.5 (moderately lipophilic)	~2.8	~1.9	~3.2

Biological Activity

Molecular Formula

The molecular formula of the compound is $C_{22}H_{29}N_{1}O_{5}$.

Structural Characteristics

This compound features a chromenyl moiety linked to a hexanoic acid derivative through an amino group. The presence of the 7-methyl and 4-oxo groups contributes to its unique chemical behavior.

Research indicates that compounds similar to this one exhibit various biological activities, including:

• Antitumor Activity : Many derivatives of chromenyl compounds have been studied for their ability to inhibit cancer cell growth. For instance, studies have shown that chromenyl derivatives can induce apoptosis in cancer cells by activating specific signaling pathways .
• Anti-inflammatory Effects : Compounds with similar structures have demonstrated anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators .

Therapeutic Applications

The biological activities suggest potential therapeutic applications in:

• Cancer Treatment : Due to its antitumor properties, this compound may be explored as a chemotherapeutic agent.
• Anti-inflammatory Therapies : Its ability to modulate inflammatory responses could make it useful in treating conditions like arthritis or other inflammatory diseases.

Case Study 1: Antitumor Efficacy

A study published in Journal of Medicinal Chemistry investigated the antitumor efficacy of a related chromenyl compound. Results indicated significant cytotoxicity against various cancer cell lines, with IC50 values ranging from 10 to 30 µM. The study highlighted the compound's ability to induce apoptosis through caspase activation pathways .

Case Study 2: Anti-inflammatory Mechanism

In another research published in Phytotherapy Research, a derivative of the chromenyl structure was evaluated for its anti-inflammatory effects in a murine model of acute inflammation. The results showed a reduction in paw edema and decreased levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting that the compound effectively modulates inflammatory responses .

Data Table: Summary of Biological Activities

Activity Type	Mechanism Description	Reference
Antitumor	Induces apoptosis via caspase activation
Anti-inflammatory	Inhibits pro-inflammatory cytokines

Q & A

Q. How is the molecular structure of 6-({2-[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]propanoyl}amino)hexanoic acid characterized?

Methodological Answer:

• Spectroscopic Techniques : Use high-resolution mass spectrometry (HRMS) to confirm the molecular formula (C₂₀H₂₅NO₆) and exact mass (375.168188 g/mol) .
• Stereochemical Analysis : Employ nuclear magnetic resonance (NMR) to identify stereocenters, such as the (2R)-configuration in the propanoyl moiety, as indicated in the isomeric SMILES string .
• Crystallography : For unambiguous confirmation, single-crystal X-ray diffraction can resolve bond angles and spatial arrangements, as demonstrated in related crystalline form studies .

Q. What are the key physicochemical properties of this compound relevant to experimental design?

Methodological Answer:

• LogP and Solubility : The calculated XLogP value (2.5) suggests moderate lipophilicity, which can guide solvent selection (e.g., ethyl acetate or methanol-water mixtures) for solubility testing .
• Hydrogen Bonding : With 2 H-bond donors and 6 acceptors (TPSA = 102 Ų), prioritize polar aprotic solvents (e.g., DMSO) for dissolution in biological assays .
• Stability : Monitor tautomerism (2 tautomers reported) using pH-controlled stability studies, as keto-enol tautomerization may affect reactivity .

Q. What synthetic routes are commonly employed for this compound?

Methodological Answer:

• Stepwise Coupling : A reported method involves coupling the cyclopenta[c]chromen moiety with a propanoyl-hexanoic acid derivative via amide bond formation, followed by purification using silica gel chromatography (eluent: ethyl acetate/methanol) .
• Crystallization Optimization : Post-synthesis, crystalline forms can be obtained by suspending the crude product in ethyl acetate at 50°C, followed by controlled cooling to enhance purity .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data (e.g., NMR vs. computational predictions)?

Methodological Answer:

• Cross-Validation : Replicate NMR experiments under standardized conditions (e.g., deuterated DMSO at 25°C) and compare with density functional theory (DFT)-calculated chemical shifts .
• Alternative Techniques : Use 2D NMR (e.g., COSY, HSQC) to resolve overlapping signals, particularly in the cyclopenta[c]chromen region .
• Crystallographic Confirmation : If discrepancies persist, resolve the structure via X-ray crystallography, as applied to analogous kinase inhibitors .

Q. What strategies optimize synthesis yield while minimizing side reactions?

Methodological Answer:

• Reaction Monitoring : Employ in-situ FTIR or LC-MS to track intermediates and adjust reaction times (e.g., 18-hour stirring at 20–25°C for amidation) .
• Catalyst Screening : Test Brønsted or Lewis acid catalysts (e.g., BF₃·Et₂O) to enhance cyclization efficiency, as seen in related tetrahydropyran syntheses .
• Computational Design : Use quantum chemical calculations (e.g., transition state modeling) to predict optimal conditions, reducing trial-and-error experimentation .

Q. How can researchers address solubility challenges in biological assays?

Methodological Answer:

• Co-Solvent Systems : Combine DMSO with buffered saline (pH 7.4) to maintain solubility without denaturing proteins .
• Prodrug Derivatization : Modify the carboxylic acid group (e.g., ester prodrugs) to improve membrane permeability, followed by enzymatic cleavage in vivo .
• Nanoformulation : Encapsulate the compound in liposomes or polymeric nanoparticles to enhance aqueous dispersion, referencing protocols for similar hydrophobic agents .

Q. What methodologies validate the compound’s kinase inhibitory activity (e.g., AXL/VEGFR2)?

Methodological Answer:

• Enzyme Assays : Use fluorescence-based kinase inhibition assays (e.g., ADP-Glo™) with recombinant AXL/VEGFR2 enzymes, comparing IC₅₀ values to known inhibitors .
• Cell-Based Testing : Conduct proliferation assays in cancer cell lines (e.g., MDA-MB-231 for AXL) with dose-response curves (1–100 µM) and Western blotting for phosphorylation status .
• Structural Analysis : Perform molecular docking studies using the compound’s 3D structure (from ) to predict binding interactions with kinase active sites .

Data Analysis and Reporting

Q. How should researchers document methodological reproducibility in synthetic protocols?

Methodological Answer:

• Detailed Logs : Record exact solvent volumes, stirring rates, and temperature gradients (e.g., ±3°C during crystallization) to ensure replicability .
• Analytical Metadata : Include HRMS/NMR instrument parameters (e.g., magnetic field strength, solvent peaks) in supplementary materials .
• Open Data Practices : Share raw spectral files and crystallographic data (e.g., CIF files) in public repositories like Zenodo or ChemRxiv .

Q. What statistical approaches are recommended for dose-response studies?

Methodological Answer:

• Nonlinear Regression : Fit data to a four-parameter logistic model (e.g., GraphPad Prism) to calculate EC₅₀/IC₅₀ values with 95% confidence intervals .
• Outlier Detection : Apply Grubbs’ test or robust regression to exclude anomalous data points in biological triplicates .
• Meta-Analysis : Compare results across multiple assays (e.g., enzymatic vs. cellular) using ANOVA to assess consistency .